![molecular formula C10H11BrO B3115183 1-(3-Bromophenyl)butan-1-one CAS No. 207994-95-4](/img/structure/B3115183.png)
1-(3-Bromophenyl)butan-1-one
Overview
Description
1-(3-Bromophenyl)butan-1-one is a chemical compound with the molecular formula C10H11BrO . It has a molecular weight of 227.1 .
Molecular Structure Analysis
The molecular structure of 1-(3-Bromophenyl)butan-1-one consists of a butanone group attached to a bromophenyl group . The presence of the bromine atom makes it a good leaving group for further reactions.Physical And Chemical Properties Analysis
1-(3-Bromophenyl)butan-1-one has a melting point of 9-10 °C and a boiling point of 152 °C (at a pressure of 20 Torr). Its density is predicted to be 1.334±0.06 g/cm3 .Scientific Research Applications
Organic Synthesis Building Block 1-Bromo-3-buten-2-one, a compound closely related to 1-(3-Bromophenyl)butan-1-one, is explored as a building block in organic synthesis. It shows potential in forming 5-membered-aza-heterocycles and carbocycles, although some yields were unsatisfactory using certain procedures (Westerlund, Gras, & Carlson, 2001).
Electrophilic Cyclization Electrophilic cyclization involving compounds similar to 1-(3-Bromophenyl)butan-1-one, like 1-(4-Bromophenyl)-4-methylphenyl)but-3-yn-1-one, is studied for the preparation of complex molecular structures, demonstrating its role in advanced organic synthesis (Sniady, Morreale, & Dembinski, 2007).
Electrochemical Conversion in Synthesis The electrocatalytic hydrogenation of 4-phenylbuten-2-ones, structurally related to 1-(3-Bromophenyl)butan-1-one, is investigated, revealing its applicability in electrochemical conversion processes and hydrogenation reactions (Bryan & Grimshaw, 1997).
Structural Analysis and Crystallography The crystallographic structure of compounds like 4-hydroxy-3-methylene-4-(p-nitrophenyl)butan-2-one, related to 1-(3-Bromophenyl)butan-1-one, is determined, showing the importance of such compounds in structural chemistry and material sciences (Shi & Jiang, 1999).
Bromophenol Compounds in Marine Algae Compounds like urceolatin, which contain bromophenol structures similar to 1-(3-Bromophenyl)butan-1-one, are isolated from marine algae, indicating the potential of such compounds in natural product chemistry and pharmacology (Li, Li, Ji, Gloer, & Wang, 2008).
Application in Medicinal Chemistry Compounds structurally related to 1-(3-Bromophenyl)butan-1-one are synthesized for potential intravenous anesthetic applications, indicating its significance in the development of new pharmaceuticals (Stenlake, Patrick, & Sneader, 1989).
properties
IUPAC Name |
1-(3-bromophenyl)butan-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrO/c1-2-4-10(12)8-5-3-6-9(11)7-8/h3,5-7H,2,4H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSRQULSPMDHUCM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)C1=CC(=CC=C1)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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